Cas no 2104888-59-5 ([5-(4-methylmorpholin-3-yl)-1H-1,2,4-triazol-3-yl]methanamine)

• Product Name: [5-(4-methylmorpholin-3-yl)-1H-1,2,4-triazol-3-yl]methanamine
• CAS No: 2104888-59-5
• MF: C₈H₁₅N₅O
• MW: 197.237600564957
• CID: 5256729
• PubChem ID: 132325181
• Update Time: 2025-06-09

[5-(4-methylmorpholin-3-yl)-1H-1,2,4-triazol-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-371411
• [5-(4-methylmorpholin-3-yl)-1H-1,2,4-triazol-3-yl]methanamine
• 2104888-59-5

• Inchi： 1S/C8H15N5O/c1-13-2-3-14-5-6(13)8-10-7(4-9)11-12-8/h6H,2-5,9H2,1H3,(H,10,11,12)
• InChI Key： BAYVQAMWESYJHW-UHFFFAOYSA-N
• SMILES： O1CCN(C)C(C2=NNC(CN)=N2)C1

Computed Properties

• Exact Mass: 197.12766012g/mol
• Monoisotopic Mass: 197.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 80.1Ų

Additional information on [5-(4-methylmorpholin-3-yl)-1H-1,2,4-triazol-3-yl]methanamine

Introduction to [5-(4-methylmorpholin-3-yl)-1H-1,2,4-triazol-3-yl]methanamine (CAS No. 2104888-59-5)

[5-(4-methylmorpholin-3-yl)-1H-1,2,4-triazol-3-yl]methanamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2104888-59-5, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a combination of heterocyclic rings, including a morpholine moiety and a 1,2,4-triazole ring, which contribute to its distinctive chemical behavior and biological activity.

The presence of the 4-methylmorpholin-3-yl group in the molecule imparts specific electronic and steric properties that are crucial for its interaction with biological targets. This group is known for its ability to enhance solubility and improve pharmacokinetic profiles, making it a valuable component in drug design. Furthermore, the 1H-1,2,4-triazol-3-yl moiety contributes to the compound's stability and reactivity, enabling it to participate in various chemical transformations that are essential for pharmaceutical applications.

In recent years, there has been a growing interest in exploring the therapeutic potential of compounds containing triazole rings. The triazole moiety is well-documented for its antimicrobial, anti-inflammatory, and antiviral properties. Studies have shown that triazole derivatives can effectively inhibit the growth of pathogenic microorganisms by interfering with essential metabolic pathways. Additionally, these compounds have been investigated for their ability to modulate immune responses, making them promising candidates for treating inflammatory diseases.

The morpholine group in [5-(4-methylmorpholin-3-yl)-1H-1,2,4-triazol-3-yl]methanamine further enhances its biological activity by providing a favorable binding pocket for target proteins. This interaction can lead to the development of potent and selective inhibitors that exhibit high affinity for specific biological receptors. The combination of these structural features makes this compound an attractive candidate for further investigation in drug discovery.

Recent research has highlighted the importance of heterocyclic compounds in the development of new drugs. Heterocycles are known for their diverse biological activities and are frequently found in natural products and synthetic pharmaceuticals. The structural complexity of [5-(4-methylmorpholin-3-yl)-1H-1,2,4-triazol-3-yl]methanamine allows it to interact with multiple targets simultaneously, potentially leading to synergistic effects that enhance therapeutic outcomes.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to optimize the production process, ensuring that the final product meets the stringent requirements of pharmaceutical applications. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial in characterizing the compound's structure and purity.

In conclusion, [5-(4-methylmorpholin-3-yl)-1H-1,2,4-triazol-3-yl]methanamine (CAS No. 2104888-59-5) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further investigation in drug discovery. As research continues to uncover new applications for this compound, it is likely to play a crucial role in the development of novel therapeutic agents that address unmet medical needs.